Cas no 1065485-10-0 (Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate
• CAS No: 1065485-10-0
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461324691772
• CID: 1175865
• PubChem ID: 45786659
• Update Time: 2025-10-29

Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate
• AK-52867
• KB-29085
• 3-[(3-Methoxy-quinoxalin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• 3-[(3-Methoxyquinoxalin-2-ylamino)-methyl]piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((3-methoxyquinoxalin-2-yl)amino)methyl)piperidine-1-carboxylate
• 3-[(3-Methoxy-quinoxalin-2-ylamino)-methyl ]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-{[(3-methoxyquinoxalin-2-yl)amino]methyl}piperidine-1-carboxylate
• 1065485-10-0
• AKOS015941327
• DB-262037
• tert-Butyl3-(((3-methoxyquinoxalin-2-yl)amino)methyl)piperidine-1-carboxylate
• DTXSID10671402
• Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate

• MDL： MFCD10698987
• Inchi： 1S/C20H28N4O3/c1-20(2,3)27-19(25)24-11-7-8-14(13-24)12-21-17-18(26-4)23-16-10-6-5-9-15(16)22-17/h5-6,9-10,14H,7-8,11-13H2,1-4H3,(H,21,22)
• InChI Key： BUQFFBQTVNAIMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC2C(=NC3C=CC=CC=3N=2)OC)C1)=O

Computed Properties

• Exact Mass: 372.21614077g/mol
• Monoisotopic Mass: 372.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.185

Additional information on Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate

Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate (CAS No. 1065485-10-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group, a piperidine ring, and a quinoxaline moiety. The presence of these functional groups makes it a versatile compound with intriguing properties that have been explored in recent studies.

Recent research has highlighted the importance of quinoxaline derivatives in drug discovery, particularly in the development of anticancer agents. The 3-methoxyquinoxalin-2-yl group in this compound has been shown to exhibit potent anti-proliferative activity against various cancer cell lines. This makes Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate a promising candidate for further investigation in oncology research.

The piperidine ring in the molecule contributes to its structural stability and enhances its bioavailability. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with various biological systems. The integration of the tert-butyl group further enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within the body.

From a synthetic perspective, the preparation of Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate involves a multi-step process that includes nucleophilic substitution and condensation reactions. These steps are optimized to ensure high yields and purity, making the compound suitable for both laboratory and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the molecule has potential binding affinities to several therapeutic targets, including protein kinases and receptor proteins. These findings underscore its potential as a lead compound in drug design.

In terms of environmental impact, the biodegradability of Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate has been studied under simulated environmental conditions. Results indicate that the compound undergoes moderate degradation under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

Looking ahead, the development of novel analogs of this compound is expected to expand its application scope further. Researchers are exploring modifications to the tert-butyl group and the quinoxaline moiety to enhance its pharmacological profile and reduce potential side effects. These efforts are supported by advanced analytical techniques such as NMR spectroscopy and mass spectrometry, which provide detailed insights into the molecular structure and behavior.

In conclusion, Tert-butyl 3-[[(3-methoxyquinoxalin-2-yl)amino]methyl]piperidine-1-carboxylate (CAS No. 1065485-10-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for advancing medical science.